Cas no 257610-91-6 (Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate)

• Product Name: Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate
• CAS No: 257610-91-6
• MF: C₁₃H₁₅NO₂S₂
• MW: 281.393700838089
• MDL: MFCD03945301
• CID: 1075300
• PubChem ID: 3257032
• Update Time: 2025-04-20

Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-isothiocyanato-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophene-3-carboxylate
• AG-H-16175
• CTK5E6165
• DL-Serine,2-methyl-, ethyl ester
• ethyl 2-(hydroxymethyl)-2-aminopropionate
• ethyl 2-(isothiocyanato)-5,6,7,8-tetrahydro-4H-cyclohepta[4,5]thiophene-3-carboxylate
• Serine, 2-methyl-,ethyl ester
• BBL016899
• AKOS000310062
• MFCD03945301
• ethyl 2-isothiocyanato-4H,5H,6H,7H,8H-cyclohepta[b]thiophene-3-carboxylate
• Oprea1_179728
• STK436804
• ALBB-003082
• VS-05670
• 257610-91-6
• Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate

• MDL： MFCD03945301
• Inchi： 1S/C13H15NO2S2/c1-2-16-13(15)11-9-6-4-3-5-7-10(9)18-12(11)14-8-17/h2-7H2,1H3
• InChI Key： NZNGZPCQJQVDMS-UHFFFAOYSA-N
• SMILES： S1C(=C(C(=O)OCC)C2=C1CCCCC2)N=C=S

Computed Properties

• Exact Mass: 281.05442107g/mol
• Monoisotopic Mass: 281.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 99Ų

Ethyl 2-Isothiocyanato-5,6,7,8-tetrahydro-4H-cycloheptabthiophene-3-carboxylate Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes